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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663

This guide provides essential safety, handling, and disposal procedures for 3-Bromo-1-
methylpyrrolidine, tailored for researchers, scientists, and professionals in drug development.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
compliance.

Immediate Safety and Handling

3-Bromo-1-methylpyrrolidine is a hazardous chemical that requires careful handling in a
controlled laboratory environment. It is classified as a flammable liquid and is corrosive,
capable of causing severe skin burns and eye damage.[1] Always handle this compound inside
a chemical fume hood and wear appropriate Personal Protective Equipment (PPE), including
chemical-resistant gloves, protective clothing, and eye/face protection.[1] Keep the compound
away from heat, sparks, open flames, and other ignition sources.[1][2]

Summary of Chemical Safety Information

For quick reference, the following table summarizes key safety and hazard data for 3-Bromo-1-
methylpyrrolidine.
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Property Value Citations
Molecular Formula CsH10BrN [1]
Molecular Weight 164.04 g/mol [1]
Appearance Liquid [1]

Flash Point 54.4 °C (129.9 °F)

Hazard Classifications

Flammable Liquid (Category
3), Skin Corrosion (Category
1B), Serious Eye Damage
(Category 1)

[1]

UN Number

UN2733

[1]

Proper Shipping Name

AMINES, FLAMMABLE,
CORROSIVE, N.O.S. (3-
Bromo-1-methylpyrrolidine)

[1]

Storage

Keep refrigerated in a dry,
cool, and well-ventilated place
away from heat and ignition
sources. Store in a corrosives

area.[1]

[1]

Incompatible Materials

Strong oxidizing agents, strong
acids.[2][3]

[2](3]

Hazardous Decomposition

Carbon monoxide (CO),
Carbon dioxide (COz2),
Nitrogen oxides (NOx),
Hydrogen bromide.[1]

[1]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-1-methylpyrrolidine and its associated waste must comply with

federal, state, and local regulations.[1][4] In the United States, the Environmental Protection

Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[5][6]
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Waste Segregation and Collection

o Categorize Waste: All waste containing 3-Bromo-1-methylpyrrolidine is considered
hazardous waste.[1] It must be segregated as halogenated organic waste.[7] Do not mix it
with non-halogenated organic waste to prevent the formation of toxic byproducts during
disposal.[7]

o Use Designated Containers: Collect liquid waste in a designated, properly labeled, and
chemically resistant container.[7] The container must be kept tightly closed except when
adding waste.[2][7]

e Solid Waste: Any contaminated solid materials, such as gloves, absorbent pads, and filter
paper, must be collected in a separate, clearly labeled solid hazardous waste container.[7]

Labeling and Storage of Waste

o Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name ("3-
Bromo-1-methylpyrrolidine waste"), and the associated hazards (e.g., "Flammable,"
"Corrosive").[7]

o Storage: Store waste containers in a designated and well-ventilated satellite accumulation
area, preferably within a secondary containment tray under a fume hood or in a vented
cabinet.[7] This area should be away from incompatible materials.

Final Disposal

o Professional Disposal: The final disposal of hazardous waste must be handled by a licensed
hazardous waste disposal facility.[2][8] Contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and disposal.

» Regulatory Compliance: Ensure that all disposal activities adhere to the "cradle-to-grave"
management system established by RCRA, which tracks hazardous waste from its
generation to its final disposal.[4][6][9]

o Prohibited Actions: Never dispose of 3-Bromo-1-methylpyrrolidine by pouring it down the
drain or into a sewer system.[1] This can harm aquatic organisms and damage wastewater
treatment systems.[1]
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Emergency Spill Response

Immediate and appropriate action is critical in the event of a spill.

o Evacuate and Alert: Alert all personnel in the immediate vicinity and evacuate the area if
necessary.

o Control Ignition Sources: As the substance is flammable, immediately extinguish all nearby
flames and turn off any spark-producing equipment.[1]

o Ventilate: Ensure the area is well-ventilated, preferably under a chemical fume hood.

» Contain and Absorb: For small spills, contain the liquid and absorb it using an inert, non-
combustible absorbent material (e.g., sand, vermiculite).

o Collect Waste: Carefully collect the absorbed material and any contaminated soil or surfaces
using spark-proof tools.[1][2] Place the collected waste into a designated and labeled
hazardous waste container for disposal.[1][7]

o Decontaminate: Clean the spill area thoroughly.

o Seek Medical Attention: If there is any skin or eye contact, rinse the affected area
immediately and continuously with water for at least 15 minutes and seek prompt medical
attention.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-1-methylpyrrolidine waste.
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Workflow for 3-Bromo-1-methylpyrrolidine Disposal
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Caption: Disposal workflow for 3-Bromo-1-methylpyrrolidine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b177663?utm_src=pdf-body-img
https://www.benchchem.com/product/b177663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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